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Compound of Interest

Compound Name: Azacyclotridecan-2-one

Cat. No.: B7770625 Get Quote

Introduction

Azacyclotridecan-2-one, more commonly known as laurinlactam or laurolactam, is a

macrocyclic lactam of significant industrial importance. It serves as the primary monomer for

the production of Polyamide 12 (Nylon-12), a high-performance thermoplastic renowned for its

excellent mechanical properties, low moisture absorption, and chemical resistance. These

characteristics make Nylon-12 and its copolymers valuable in a range of demanding

applications, from automotive and electronics to the coating of medical devices. For

researchers, scientists, and drug development professionals, a thorough understanding of the

thermal stability of azacyclotridecan-2-one is crucial for its proper handling, processing, and

application in the synthesis of advanced materials. This technical guide provides an in-depth

analysis of the thermal properties of azacyclotridecan-2-one, detailed experimental protocols

for its thermal analysis, and an exploration of its role in synthetic chemistry, including in

contexts relevant to pharmaceutical development.

Thermal Properties of Azacyclotridecan-2-one
The thermal stability of a compound is a critical parameter that dictates its processing window

and application limits. For azacyclotridecan-2-one, the key thermal properties are its melting

point, boiling point, flash point, and decomposition temperature. These properties are

summarized in the table below.
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Property Value

Melting Point 150-153 °C

Boiling Point 314.9 - 348 °C at 1013 hPa

Flash Point 192 - 195 °C (closed cup)

Autoignition Temperature 320 - 330 °C

Decomposition Products Carbon oxides, Nitrogen oxides

Table 1: Key Thermal Properties of Azacyclotridecan-2-one

Azacyclotridecan-2-one is a crystalline solid at room temperature and is stable under

recommended storage and handling temperatures.[1] Its relatively high boiling point and flash

point indicate low volatility and a good safety profile for handling at elevated temperatures

below its decomposition range. The autoignition temperature suggests that the onset of

significant thermal decomposition occurs above 320 °C.

Experimental Protocols for Thermal Analysis
The thermal properties of azacyclotridecan-2-one are typically determined using techniques

such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). These

methods provide quantitative data on the material's response to controlled heating.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow into or out of a sample as it is heated, cooled, or held at

a constant temperature.[2] It is an invaluable tool for determining melting point, crystallization

temperature, and heat of fusion.

Methodology:

Sample Preparation: A small amount of azacyclotridecan-2-one (typically 5-15 mg) is

accurately weighed into an aluminum DSC pan. The pan is then hermetically sealed.

Instrument Setup: The DSC instrument is calibrated using a standard material with a known

melting point, such as indium. An empty, sealed aluminum pan is used as a reference.
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Experimental Conditions: The sample and reference pans are placed in the DSC cell. The

system is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 35

mL/min) to prevent oxidation.

Thermal Program: A typical DSC experiment involves heating the sample at a controlled rate,

for example, 5 or 10 °C/min, over a temperature range that encompasses the expected

thermal transitions (e.g., from 50 °C to 300 °C).[3]

Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point

is determined from the peak of the endothermic melting transition. The area under the peak

can be integrated to calculate the enthalpy of fusion.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.[4] This technique is used to determine the thermal stability and

decomposition temperature of a material.

Methodology:

Sample Preparation: A small, representative sample of azacyclotridecan-2-one is placed in

a tared TGA pan, which is typically made of a thermally stable material like platinum or

alumina.

Instrument Setup: The TGA instrument, which includes a high-precision balance and a

furnace, is calibrated for both mass and temperature.

Experimental Conditions: The sample is placed on the balance within the furnace. The

furnace is purged with a controlled atmosphere, which can be inert (e.g., nitrogen) to study

thermal decomposition or reactive (e.g., air or oxygen) to study oxidative stability.

Thermal Program: The sample is heated at a constant rate (e.g., 10 K/min) over a wide

temperature range (e.g., from ambient to 600 °C) to ensure complete decomposition.[5]

Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The

onset of decomposition is identified as the temperature at which a significant mass loss
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begins. The derivative of the TGA curve (DTG) can be plotted to identify the temperatures of

maximum decomposition rates.

Role in Synthesis and Drug Development
While azacyclotridecan-2-one is not typically used as an active pharmaceutical ingredient

(API), its unique chemical structure makes it a valuable building block in organic synthesis and

materials science, with some applications relevant to the pharmaceutical industry.

Its primary role is as the monomer for Nylon-12. The biocompatibility of polyamides has led to

their use in medical devices. Furthermore, copolymers of laurinlactam and ε-caprolactam

(Polyamide 6/12) are being explored for potential applications in drug delivery systems due to

their tunable properties.[6]

In the realm of medicinal chemistry, azacyclotridecan-2-one can be used as a starting

material for the synthesis of more complex molecules. For instance, it has been used in the

synthesis of a molecule reported to act as a Calcium Channel Blocker.[1] The ring-opening of

laurinlactam provides a linear 12-aminododecanoic acid derivative, a bifunctional molecule that

can be further modified to create compounds with desired lipophilicity and chain length for

biological activity.[7]

Mandatory Visualizations
Synthesis of Azacyclotridecan-2-one
The industrial synthesis of azacyclotridecan-2-one is a multi-step process that typically starts

from cyclododecatriene. The following diagram illustrates the key transformations involved.
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Synthesis of Azacyclotridecan-2-one.
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Polymerization of Azacyclotridecan-2-one to Polyamide
12 (Nylon-12)
Azacyclotridecan-2-one undergoes ring-opening polymerization to form Polyamide 12. The

two primary industrial methods are hydrolytic and anionic polymerization.
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Routes to Polyamide 12 from Laurinlactam.

Experimental Workflow for Thermal Analysis
A generalized workflow for the thermal analysis of azacyclotridecan-2-one using DSC and

TGA is presented below.
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Workflow for Thermal Analysis.

Conclusion
Azacyclotridecan-2-one is a thermally stable compound with a well-defined processing

window. Its primary application lies in the synthesis of Polyamide 12 and its copolymers. While

not a direct therapeutic agent, its role as a versatile synthetic building block and a monomer for

biocompatible polymers provides avenues for its use in projects related to drug delivery and the

synthesis of complex organic molecules. The thermal analysis techniques of DSC and TGA are

essential for characterizing its properties and ensuring its effective use in both research and

industrial settings. This guide provides the foundational knowledge required for professionals

working with this important macrocyclic lactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7770625?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Laurolactam
https://de.wikipedia.org/wiki/Laurinlactam
https://www.cetjournal.it/cet/22/92/103.pdf
https://pubmed.ncbi.nlm.nih.gov/40727942/
https://pubmed.ncbi.nlm.nih.gov/40727942/
https://docta.ucm.es/rest/api/core/bitstreams/e2963e8f-b3d6-4e04-92ae-8234fca0b90f/content
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Laurolactam_as_a_Comonomer_with_Caprolactam_for_the_Synthesis_of_Polyamide_6_12.pdf
https://www.nbinno.com/article/other-organic-chemicals/laurolactam-advanced-organic-synthesis-pharmaceutical-intermediates-nm
https://www.benchchem.com/product/b7770625#thermal-stability-of-azacyclotridecan-2-one
https://www.benchchem.com/product/b7770625#thermal-stability-of-azacyclotridecan-2-one
https://www.benchchem.com/product/b7770625#thermal-stability-of-azacyclotridecan-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7770625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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